Cas no 1806955-77-0 (4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid)

4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The bromomethyl group serves as an effective alkylating agent, while the cyano and difluoromethyl functionalities enhance its utility in nucleophilic substitution and fluorinated compound synthesis. The acetic acid moiety further expands its applicability in coupling reactions and derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the development of bioactive molecules. Its well-defined reactivity profile makes it a useful intermediate for constructing complex heterocyclic frameworks.
4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid structure
1806955-77-0 structure
Product Name:4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid
CAS No:1806955-77-0
MF:C10H7BrF2N2O2
MW:305.075588464737
CID:4880194
Update Time:2025-10-31

4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid
    • Inchi: 1S/C10H7BrF2N2O2/c11-3-5-1-7(10(12)13)15-8(4-14)6(5)2-9(16)17/h1,10H,2-3H2,(H,16,17)
    • InChI Key: XZZDXJYMOLLRLZ-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(C(F)F)=NC(C#N)=C1CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 332
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74

4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038251-250mg
4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid
1806955-77-0 95%
250mg
$980.00 2022-03-31
Alichem
A029038251-500mg
4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid
1806955-77-0 95%
500mg
$1,685.00 2022-03-31
Alichem
A029038251-1g
4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid
1806955-77-0 95%
1g
$2,923.95 2022-03-31

Additional information on 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid

Research Briefing on 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806955-77-0)

4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806955-77-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics for inflammatory diseases, cancer, and metabolic disorders.

The structural features of this compound, including the bromomethyl and difluoromethyl groups, make it a valuable scaffold for further chemical modifications. The presence of the cyano group enhances its reactivity, enabling efficient coupling reactions with nucleophiles. These characteristics have led to its incorporation into several drug discovery programs, where it is used to optimize pharmacokinetic properties and enhance target binding affinity.

Recent research has focused on the application of 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid in the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing potent inhibitors of protein kinases involved in cancer progression. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase targets, with promising selectivity profiles.

Another area of interest is the compound's role in the design of prodrugs. A 2022 publication in Bioorganic & Medicinal Chemistry Letters explored its use as a prodrug moiety for improving the bioavailability of poorly soluble therapeutics. The researchers successfully conjugated the compound to a model drug, resulting in enhanced solubility and controlled release properties. This approach holds potential for addressing formulation challenges in drug development.

In addition to its pharmaceutical applications, 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid has been investigated for its utility in chemical biology probes. A recent study in ACS Chemical Biology utilized this compound to develop fluorescent probes for detecting enzymatic activity in live cells. The probes demonstrated high sensitivity and specificity, enabling real-time monitoring of target enzymes in complex biological systems.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study highlighted optimized reaction conditions that improve yield and reduce byproduct formation, facilitating its broader use in industrial settings.

In conclusion, 4-(Bromomethyl)-2-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806955-77-0) represents a valuable tool in modern drug discovery and chemical biology. Its unique structural features and versatile reactivity continue to inspire innovative research across multiple therapeutic areas. Future studies are expected to further explore its potential in targeted drug delivery systems and precision medicine applications.

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